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Compound of Interest

Compound Name:
2,4-Dihydroxy-5-

methoxybenzaldehyde

Cat. No.: B1313731 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2,4-Dihydroxy-5-methoxybenzaldehyde. Adherence

to these protocols is essential for ensuring a safe laboratory environment and maintaining the

integrity of your research.

Chemical Identifier:

CAS Number: 51061-83-7[1]

Molecular Formula: C₈H₈O₄[1]

Molecular Weight: 168.15 g/mol [1]

Hazard Identification:

Signal Word: Warning[1]

Pictogram: GHS07 (Exclamation Mark)[1]

Hazard Statements: May cause skin irritation, causes serious eye irritation, and may cause

respiratory irritation.[1][2][3]
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 2,4-Dihydroxy-5-
methoxybenzaldehyde.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[4][5][6]

To prevent eye contact, which

can cause serious irritation.[2]

[3][5][7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and proper glove removal

technique should be followed.

[5][6][8]

To prevent skin contact, which

can cause irritation.[2][3][5]

Skin and Body Protection
Laboratory coat and long-

sleeved clothing.[5][9]
To prevent skin exposure.[5]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection or in

poorly ventilated areas, use a

NIOSH/MSHA or European

Standard EN 143 approved

respirator.[5][9]

To prevent respiratory tract

irritation.[2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental impact.

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[6][9]
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Avoid contact with skin, eyes, and clothing.[4][10] Do not breathe dust or vapors.[4][10]

Ensure adequate ventilation. Eyewash stations and safety showers should be close to the

workstation.[4][10]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][9][10]

Incompatible materials include strong oxidizing agents and strong bases.[4][10]

Experimental Protocols:

First Aid - Eyes: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[9]

First Aid - Skin: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. If skin irritation persists, call a physician.[4][9]

First Aid - Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[9]

First Aid - Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT

induce vomiting. Get medical attention.[9][10]

Spill Response: Use personal protective equipment. Sweep up and shovel into suitable

containers for disposal. Avoid creating dust. Do not let the product enter drains.[10]

Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant.[3][7][10]

Waste materials should be disposed of in accordance with national and local regulations.[6]

[7]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[6]

[7]

One disposal option is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[6]
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Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2,4-Dihydroxy-5-methoxybenzaldehyde.

Start: Handling
2,4-Dihydroxy-5-methoxybenzaldehyde

Core PPE Requirement:
- Safety Glasses with Side-Shields

- Nitrile Gloves
- Lab Coat

Is the area
well-ventilated?

Standard handling procedures.

Yes

Use Respiratory Protection:
- Nuisance Dust Mask (P95/P1)

- Higher level for large scale/emergency

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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